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Compound of Interest

Compound Name: Cyclopropane, 1,1-diethenyl-

Cat. No.: B095174 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

Cyclopropane, 1,1-diethenyl- (CAS No. 17085-84-6). Due to its chemical structure as a vinyl-

substituted cyclopropane, this compound presents significant potential hazards, including the

formation of explosive peroxides and the risk of uncontrolled polymerization. Adherence to

strict disposal protocols is critical to ensure the safety of laboratory personnel and compliance

with environmental regulations.

Key Safety Considerations
Cyclopropane, 1,1-diethenyl- should be handled as a peroxide-forming and potentially

polymerizable monomer. The vinyl groups are susceptible to oxidation, which can form

unstable peroxides over time, posing a severe explosion risk, especially upon heating or

concentration. Additionally, the presence of double bonds makes the compound prone to

polymerization, which can be initiated by heat, light, or contaminants, and may become

violently exothermic.

Urgent Safety Notice: If you discover a container of Cyclopropane, 1,1-diethenyl- that is old,

has an unknown opening date, shows any signs of crystallization, discoloration, or the

formation of a solid mass, DO NOT ATTEMPT TO MOVE OR OPEN IT. Immediately contact

your institution's Environmental Health and Safety (EHS) office or a professional hazardous

waste disposal service.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b095174?utm_src=pdf-interest
https://www.benchchem.com/product/b095174?utm_src=pdf-body
https://www.benchchem.com/product/b095174?utm_src=pdf-body
https://www.benchchem.com/product/b095174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical and Physical Data
While a specific Safety Data Sheet (SDS) for Cyclopropane, 1,1-diethenyl- is not readily

available, the following information has been compiled from available sources. This data should

be used as a preliminary reference, and caution is advised.

Property Value Source

CAS Number 17085-84-6 Smolecule[1]

Molecular Formula C₇H₁₀ Smolecule[1]

Molecular Weight 94.15 g/mol Smolecule[1]

Step-by-Step Disposal Protocol
This protocol is based on best practices for the disposal of peroxide-forming and polymerizable

hazardous materials.

1. Initial Assessment and Container Labeling:

Date all containers upon receipt and upon opening. This is crucial for tracking the age of the

chemical.

Inspect the container for any signs of peroxide formation (crystals, discoloration,

stratification) or polymerization (solidification, viscosity increase). If any are present, follow

the urgent safety notice above.

Ensure the container is clearly labeled with the full chemical name: "Cyclopropane, 1,1-
diethenyl-".

2. Peroxide Testing (For Open Containers):

If the container has been opened, it is recommended to test for peroxides periodically (e.g.,

every 3-6 months).

Use commercially available peroxide test strips.
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Experimental Protocol for Peroxide Testing:

Work in a certified chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.

Carefully open the container, avoiding any friction or grinding motion on the cap.

Dip the test strip into the liquid for the time specified by the manufacturer.

Withdraw the strip and compare the color to the chart provided with the test kit.

If peroxides are detected at a concentration of 30 ppm or higher, the chemical should be

disposed of promptly. Do not attempt to treat or remove the peroxides yourself.

3. Segregation and Storage of Waste:

Store the container of Cyclopropane, 1,1-diethenyl- intended for disposal in a cool, dark,

and well-ventilated area, away from heat, light, and sources of ignition.

Keep it segregated from incompatible materials, such as strong oxidizing agents, acids, and

bases.

Use secondary containment to prevent spills.

4. Arranging for Professional Disposal:

Do not dispose of Cyclopropane, 1,1-diethenyl- down the drain or in regular trash.

Contact your institution's EHS office or a licensed hazardous waste disposal company to

arrange for pickup and disposal.

Provide them with all available information about the chemical, including its name, quantity,

and the results of any peroxide testing.

Follow their specific instructions for packaging and labeling the waste container for transport.
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5. Spill Management:

In the event of a small spill, absorb the material with a non-combustible absorbent (e.g.,

vermiculite, sand).

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

For larger spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
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Disposal Workflow for Cyclopropane, 1,1-diethenyl-
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No

Contact Licensed Hazardous Waste Disposal Service
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Package and Label for Disposal
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Professional Disposal
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Caption: Disposal decision workflow for Cyclopropane, 1,1-diethenyl-.
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This guide is intended to provide immediate, essential information. Always prioritize safety and

consult with your institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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